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Compound of Interest

Compound Name: 2-Butenedioic acid-d2

Cat. No.: B14116930

Get Quote

Strategic Sourcing, Quality Verification, and Application in Metabolic Flux Analysis

Executive Summary
This technical guide addresses the sourcing and validation of deuterium-labeled 2-Butenedioic

acid (C₄H₂D₂O₄). Because 2-Butenedioic acid exists as two distinct geometric isomers—Maleic

acid (cis) and Fumaric acid (trans)—researchers frequently encounter errors in procurement

and data interpretation. This whitepaper provides a definitive supplier landscape, a self-

validating quality control protocol, and mechanistic insights into their use in metabolic flux

analysis (MFA) and quantitative NMR (qNMR).

Part 1: Chemical Identity & Critical Isomerism
The generic term "2-Butenedioic acid-d2" is chemically ambiguous. You must specify the

isomer based on your target biological pathway or analytical need.

The Isomer Distinction
Fumaric Acid-2,3-d2 (trans-isomer):

CAS: 24461-32-3[1][2][3][4]
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Role: A key intermediate in the Citric Acid (Krebs) Cycle; produced from succinate and

converted to malate.

Stability: Thermodynamically more stable than the cis form.

Maleic Acid-2,3-d2 (cis-isomer):

CAS: 24461-33-4[5][6]

Role: Less common in central carbon metabolism but used as a specific qNMR internal

standard due to its unique chemical shift and solubility profile.

Risk: Can isomerize to fumaric acid under UV light or catalytic conditions.

Visualization: Isomeric Relationship & Labeling
The following diagram illustrates the geometric distinction and the specific deuterium labeling at

the 2,3-positions.
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Figure 1: Geometric isomerism of 2-Butenedioic acid-d2. Note the stability gradient favoring

the trans-isomer (Fumaric).

Part 2: Supplier Landscape & Comparative Analysis
High-purity isotopes are defined by two metrics: Chemical Purity (CP) and Isotopic Enrichment

(IE). For metabolic studies, IE must exceed 98 atom % D to prevent "isotopologue overlap" in

Mass Spectrometry data.
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Scientist’s Note: While Sigma-Aldrich is the most accessible, Cambridge Isotope Laboratories

(CIL) is often the primary manufacturer (OEM) for high-enrichment lots.

Supplier
Product
(Isomer)

SKU / Cat # Enrichment Form
Application
Focus

Cambridge

Isotope Labs

Fumaric Acid-

2,3-d2
DLM-1528 98% Solid

Gold

Standard for

Metabolomics

Sigma-

Aldrich

(Merck)

Fumaric Acid-

2,3-d2
486671 98% Solid

General

Research /

Small Scale

Sigma-

Aldrich

(Merck)

Maleic Acid-

2,3-d2
615595 98% Solid

qNMR

Standard

(TraceCERT

equiv.)

CDN

Isotopes

Fumaric Acid-

2,3-d2
D-2526 98% Solid

Cost-effective

for bulk

synthesis

LGC

Standards

Fumaric Acid-

2,3-d2

TRC-

F862502
98% Solid

Pharmaceutic

al Ref.

Standard

Part 3: Self-Validating Protocol (Incoming QC)
The Problem: Commercial isotopes can degrade or contain residual protonated species (

or

) due to atmospheric moisture exchange or incomplete synthesis. The Solution: A qNMR-based
"Zero-Point" verification.

Protocol: Isotopic Purity Verification via 1H-NMR
Objective: Quantify the residual protium (

H) signal at the alkene position to verify >98% deuteration.
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Reagents:

Sample: 10 mg Fumaric Acid-d2.[4]

Solvent: 600 µL DMSO-d6 (99.9% D) + 0.05% TMS.

Internal Standard (IS): 5 mg Maleic Acid (Unlabeled, >99.9% purity).

Step-by-Step Workflow:

Preparation: Dissolve Sample and IS in DMSO-d6. Maleic acid is chosen as the IS because

its alkene protons (6.2 ppm) are distinct from Fumaric acid protons (6.6 ppm).

Acquisition: Run a standard 1H-NMR (min 400 MHz). Set relaxation delay (

) to >30s to ensure full relaxation of the alkene protons.

Integration:

Integrate the Maleic Acid peak (6.2 ppm) and set value to 2.00 (representing 2 protons).

Integrate the Fumaric Acid region (6.6 ppm).

Calculation:

Pass Criteria: If calculated %D < 98%, reject the lot for sensitive MS flux analysis.

Visualization: QC Decision Tree
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Figure 2: Incoming Quality Control (QC) workflow for verifying isotopic enrichment.

Part 4: Applications in Metabolic Flux Analysis (MFA)
Fumaric acid-d2 is a critical tracer for the TCA Cycle (Krebs Cycle).

Mechanism of Action
When Fumaric acid-2,3-d2 enters the cell, it is hydrated by the enzyme Fumarase to form

Malate.

Reaction: Fumarate (
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) + H₂O

L-Malate.

The Isotope Effect: Because the deuterium labels are on the carbon backbone (C2, C3), they

are retained during the hydration step. However, subsequent steps in the TCA cycle (Malate

Dehydrogenase) will transfer these deuterons to NADH.

Utility: This allows researchers to track the flux of carbon through the bottom half of the TCA

cycle and quantify the rate of anaplerotic reactions (replenishing intermediates) versus

oxidative consumption [1].

Why High Purity Matters
In Mass Spectrometry (GC-MS or LC-MS), the distinction between M+2 (Fumarate-d2) and

M+1 (Fumarate-d1 impurity) is critical. If your starting material has 5% M+1, your flux

calculations for the Fumarase reaction rate will be statistically invalid, as you cannot distinguish

between "impurity" and "biological exchange" [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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